Cas no 141071-13-8 (5-fluoro-3-nitro-1H-indazole)

• Product Name: 5-fluoro-3-nitro-1H-indazole
• CAS No: 141071-13-8
• MF: C₇H₄FN₃O₂
• MW: 181.123964309692
• CID: 1309037
• PubChem ID: 135742428
• Update Time: 2025-05-19

5-fluoro-3-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-fluoro-3-nitro-
• 5-fluoro-3-nitro-1H-indazole
• 141071-13-8
• CS-0446112

• Inchi： 1S/C7H4FN3O2/c8-4-1-2-6-5(3-4)7(10-9-6)11(12)13/h1-3H,(H,9,10)
• InChI Key： JDXOVODPIJEXMQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C([N+](=O)[O-])NN=2

Computed Properties

• Exact Mass: 181.02882
• Monoisotopic Mass: 181.02875454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 71.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-fluoro-3-nitro-1H-indazole

5-Fluoro-3-Nitro-1H-Indazole: A Comprehensive Overview

5-Fluoro-3-Nitro-1H-Indazole, also known by its CAS No. 141071-13-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a fluorine atom at the 5-position and a nitro group at the 3-position of the indazole ring. The indazole moiety itself is a bicyclic structure consisting of a benzene ring fused with an imidazole ring, making it a versatile platform for various chemical modifications and applications.

The synthesis of 5-fluoro-3-nitro-1H-indazole typically involves multi-step processes that include nucleophilic aromatic substitution, nitration, and fluorination. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the nitration step, significantly reducing reaction times and improving yields.

In terms of chemical properties, 5-fluoro-3-nitro-1H-indazole exhibits high thermal stability and strong electron-withdrawing effects due to the presence of both fluorine and nitro groups. These properties make it an attractive candidate for applications in electronic materials, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for its use in next-generation electronic devices.

The biological activity of 5-fluoro-3-nitro-1H-indazole has also been extensively investigated. Preclinical research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising lead molecule for drug development. In particular, its ability to inhibit specific enzymes involved in inflammatory pathways has been highlighted in several recent publications. Additionally, studies on its cytotoxicity against cancer cell lines suggest potential applications in oncology.

In the realm of materials science, 5-fluoro-3-nitro-1H-indazole has been utilized as a building block for constructing advanced materials with tailored functionalities. For example, researchers have successfully synthesized coordination polymers using this compound as a ligand, resulting in materials with high porosity and selectivity for gas adsorption. These findings underscore its versatility across multiple disciplines.

From an environmental perspective, understanding the fate and toxicity of 5-fluoro-3-nitro-1H-indazole is crucial for its safe handling and application. Recent ecotoxicological studies have evaluated its impact on aquatic organisms, providing valuable insights into its potential risks to ecosystems. These studies emphasize the importance of implementing proper waste management practices when working with this compound.

In conclusion, 5-fluoro-3-nitro-1H-indazole, with its unique chemical structure and diverse functional groups, continues to be a focal point for scientific research across various domains. Its applications span from drug discovery to advanced materials development, driven by continuous advancements in synthetic methodologies and property characterization. As research progresses, this compound is expected to unlock new possibilities in both academic and industrial settings.